Cas no 838812-43-4 (N-(2-bromophenyl)-5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxamide)

• Product Name: N-(2-bromophenyl)-5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxamide
• CAS No: 838812-43-4
• MF: C₁₂H₉BrClN₃OS
• MW: 358.641359090805
• CID: 5866568
• PubChem ID: 1258909
• Update Time: 2025-05-24

N-(2-bromophenyl)-5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxamide, N-(2-bromophenyl)-5-chloro-2-(methylthio)-
• 838812-43-4
• N-(2-bromophenyl)-5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxamide
• CHEMBL1408296
• MLS000679651
• CCG-144191
• SR-01000300975-1
• N-(2-bromophenyl)-5-chloro-2-(methylthio)-4-pyrimidinecarboxamide
• N-(2-bromophenyl)-5-chloro-2-(methylthio)pyrimidine-4-carboxamide
• HMS2772N08
• N-(2-bromophenyl)-5-chloro-2-methylsulfanylpyrimidine-4-carboxamide
• Z57907424
• SMR000296895
• SR-01000300975
• EN300-18323943
• AKOS001872940

• Inchi： 1S/C12H9BrClN3OS/c1-19-12-15-6-8(14)10(17-12)11(18)16-9-5-3-2-4-7(9)13/h2-6H,1H3,(H,16,18)
• InChI Key： SKINZPXYNYRPFU-UHFFFAOYSA-N
• SMILES： C1(SC)=NC=C(Cl)C(C(NC2=CC=CC=C2Br)=O)=N1

Computed Properties

• Exact Mass: 356.93382g/mol
• Monoisotopic Mass: 356.93382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 80.2Ų

Experimental Properties

• Density: 1.69±0.1 g/cm3(Predicted)
• Boiling Point: 416.8±40.0 °C(Predicted)
• pka: 9.22±0.70(Predicted)

Additional information on N-(2-bromophenyl)-5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxamide

Introduction to N-(2-bromophenyl)-5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxamide (CAS No. 838812-43-4)

N-(2-bromophenyl)-5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxamide, identified by its CAS number 838812-43-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrimidine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of N-(2-bromophenyl)-5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxamide incorporates several key functional groups, including a bromine substituent at the 2-position of the phenyl ring, a chlorine atom at the 5-position of the pyrimidine ring, and a methylsulfanyl group at the 2-position. These structural features contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry and a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in developing novel pyrimidine derivatives as potential therapeutic agents. Pyrimidines are fundamental building blocks in nucleic acids and have been extensively studied for their role in various biological processes. The introduction of halogen atoms and sulfur-containing groups into the pyrimidine core can modulate its biological activity, leading to the discovery of new compounds with enhanced efficacy and selectivity.

N-(2-bromophenyl)-5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxamide has been investigated in several preclinical studies for its potential applications in oncology, inflammation, and infectious diseases. The bromine substituent, in particular, has been shown to enhance binding affinity to biological targets, while the chlorine atom can serve as a metabolic handle for further derivatization. The methylsulfanyl group adds another layer of complexity, influencing both the solubility and bioavailability of the compound.

The synthesis of N-(2-bromophenyl)-5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxamide involves multi-step organic reactions, typically starting from commercially available precursors such as 2-bromobenzoyl chloride and 5-chloropyrimidine. The introduction of the methylsulfanyl group requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

In academic research, N-(2-bromophenyl)-5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxamide has been utilized as a key intermediate in the development of novel drug candidates. For instance, studies have demonstrated its utility in generating substituted pyrimidines with inhibitory activity against specific enzymes involved in cancer cell proliferation. The compound's ability to interact with biological targets at both the molecular and cellular levels makes it a versatile tool for drug discovery.

The pharmacological profile of N-(2-bromophenyl)-5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxamide is still under active investigation. Preclinical data suggest that it may exhibit potent activity against certain types of cancer by disrupting key signaling pathways. Additionally, its structural features make it a promising scaffold for designing next-generation therapeutics with improved pharmacokinetic properties.

The chemical stability and reactivity of N-(2-bromophenyl)-5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxamide are critical factors to consider during storage and handling. Proper storage conditions, such as temperature control and inert atmosphere preservation, are essential to maintain its integrity. Furthermore, understanding its interaction with other compounds is crucial for optimizing its use in synthetic applications.

The future prospects of N-(2-bromophenyl)-5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxamide in pharmaceutical research are promising. Ongoing studies aim to elucidate its mechanism of action and explore new derivatives with enhanced therapeutic potential. Collaborative efforts between academic researchers and industry scientists are likely to accelerate the development of novel compounds based on this scaffold.

In conclusion, N-(2-bromophenyl)-5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxamide (CAS No. 838812-43-4)